Ethyl (2Z)-2-(1-acetyl-2,2,6,7-tetramethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Ethyl (2Z)-2-(1-acetyl-2,2,6,7-tetramethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
Brand Name:
Vulcanchem
CAS No.:
331761-23-0
VCID:
VC0404320
InChI:
InChI=1S/C27H27NO3S3/c1-7-31-25(30)23-22(18-11-9-8-10-12-18)33-26(34-23)21-19-13-15(2)16(3)14-20(19)28(17(4)29)27(5,6)24(21)32/h8-14H,7H2,1-6H3/b26-21-
SMILES:
CCOC(=O)C1=C(SC(=C2C3=C(C=C(C(=C3)C)C)N(C(C2=S)(C)C)C(=O)C)S1)C4=CC=CC=C4
Molecular Formula:
C27H27NO3S3
Molecular Weight:
509.7g/mol
Ethyl (2Z)-2-(1-acetyl-2,2,6,7-tetramethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate
CAS No.: 331761-23-0
Main Products
VCID: VC0404320
Molecular Formula: C27H27NO3S3
Molecular Weight: 509.7g/mol
| CAS No. | 331761-23-0 |
|---|---|
| Product Name | Ethyl (2Z)-2-(1-acetyl-2,2,6,7-tetramethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate |
| Molecular Formula | C27H27NO3S3 |
| Molecular Weight | 509.7g/mol |
| IUPAC Name | ethyl (2Z)-2-(1-acetyl-2,2,6,7-tetramethyl-3-sulfanylidenequinolin-4-ylidene)-5-phenyl-1,3-dithiole-4-carboxylate |
| Standard InChI | InChI=1S/C27H27NO3S3/c1-7-31-25(30)23-22(18-11-9-8-10-12-18)33-26(34-23)21-19-13-15(2)16(3)14-20(19)28(17(4)29)27(5,6)24(21)32/h8-14H,7H2,1-6H3/b26-21- |
| Standard InChIKey | DFOFPCDCPWLMIO-QLYXXIJNSA-N |
| Isomeric SMILES | CCOC(=O)C1=C(S/C(=C/2\C3=C(C=C(C(=C3)C)C)N(C(C2=S)(C)C)C(=O)C)/S1)C4=CC=CC=C4 |
| SMILES | CCOC(=O)C1=C(SC(=C2C3=C(C=C(C(=C3)C)C)N(C(C2=S)(C)C)C(=O)C)S1)C4=CC=CC=C4 |
| Canonical SMILES | CCOC(=O)C1=C(SC(=C2C3=C(C=C(C(=C3)C)C)N(C(C2=S)(C)C)C(=O)C)S1)C4=CC=CC=C4 |
| PubChem Compound | 1721798 |
| Last Modified | Nov 11 2021 |
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